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PDMAT Properties and Hazards

PDMAT is an organotantalum compound widely used in semiconductor manufacturing. Due to its reactivity,

understanding its properties is the first step to ensuring safety.

Chemical Profile: Pentakis(dimethylamino)tantalum(V) (CAS 19824-59-0), with the formula
C₁₀H₃₀N₅Ta and a molecular weight of 401.33 g/mol [1].

Physical Form: Typically a light yellow to orange powder with a purity of 99% [1].
Reactivity: The compound is highly sensitive to both air and moisture [1]. It reacts violently with

water and can ignite upon contact with air.

The table below summarizes its key hazard classifications.

Hazard Aspect Classification / Information

Hazard
Statements

H228 (flammable solid), H260 (water-reactive), H314 (causes severe skin burns),
H318 (causes serious eye damage) [1]

Transport Class 4.3 (4.1) - Water-reactive solid, flammable [1]

Packing Group I (high danger) [1]

UN Number 3132 [1]
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Storage Guidelines

Proper storage is critical to prevent decomposition and ensure safety.

Environment: Must be stored in an inert, dry atmosphere, such as within a glove box or under a

vacuum [1] [2].
Containers: Use airtight containers sealed under an inert gas (e.g., argon). Glass ampules, bottles,

or metal bubblers are suitable for packaging [1].
Location: Store in a cool, dry, and well-ventilated area, away from any potential sources of water or

moisture.

Safe Handling Procedures

Always follow these procedures to minimize risk when working with PDMAT.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses,
gloves, and a lab coat.
Atmosphere: Handle the chemical exclusively in an inert atmosphere, such as inside a glove box or

using a Schlenk line technique [1].
Preventing Exposure: Avoid breathing any dust or vapor. Use local exhaust ventilation and do not

eat, drink, or smoke in areas where the chemical is handled.

First Aid Measures

In case of accidental exposure, take the following first aid measures and seek immediate medical attention.

Type of
Exposure

Immediate Action

Skin Contact Wash off with plenty of water. Get medical help [1].

Eye Contact Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician

[1].

Inhalation Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician [1].
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Type of
Exposure

Immediate Action

Ingestion Do NOT induce vomiting. Never give anything by mouth to an unconscious person.

Rinse mouth with water. Consult a physician immediately [1].

Troubleshooting FAQs

Q: What should I do if my PDMAT powder changes color or appears clumped? A: A change in physical

appearance, such as darkening or clumping, strongly indicates that the material has been exposed to air or

moisture and may have decomposed. Do not use it. This material should be considered compromised and

disposed of properly.

Q: What is the safest way to package and ship PDMAT? A: PDMAT must be packaged as a Water-

reactive solid, flammable, n.o.s. (UN 3132, Packing Group I) [1]. Use approved, sealed containers like

glass ampules or metal bubblers, which are then placed in outer packaging with sufficient cushioning and

desiccant.

Q: Can PDMAT be used in Chemical Vapor Deposition (CVD) systems without special precautions? A:

No. Special precautions are essential. The precursor delivery system must be meticulously designed to be air-

and moisture-tight. Using a heated canister with baffles can help ensure consistent sublimation and prevent

premature decomposition or particle formation that could clog lines [2].

Experimental Workflow for Safe Handling

The diagram below outlines the core workflow for safely storing and handling PDMAT, emphasizing the

critical control points to prevent exposure to air and moisture.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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